Cas no 1803824-41-0 (2,6-Dichloro-4-methylmandelic acid)

2,6-Dichloro-4-methylmandelic acid is a chlorinated derivative of mandelic acid, characterized by the presence of two chlorine atoms at the 2- and 6-positions and a methyl group at the 4-position of the aromatic ring. This structural modification enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The electron-withdrawing chlorine groups improve its reactivity in nucleophilic substitution and coupling reactions, while the methyl group contributes to steric and electronic tuning. Its crystalline form ensures stability and ease of handling. The compound is valued for its role in producing bioactive molecules with potential applications in medicinal chemistry.

2,6-Dichloro-4-methylmandelic acid structure

1803824-41-0 structure

Product Name:2,6-Dichloro-4-methylmandelic acid

CAS No:1803824-41-0

MF:C₉H₈Cl₂O₃

MW:235.064021110535

CID:4705986

Update Time:2025-05-27

2,6-Dichloro-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-Dichloro-4-methylmandelic acid
- Inchi： 1S/C9H8Cl2O3/c1-4-2-5(10)7(6(11)3-4)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
- InChI Key： GUYUXBOPORQVHW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=C(C=1C(C(=O)O)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 210
Topological Polar Surface Area: 57.5

2,6-Dichloro-4-methylmandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015024207-250mg	2,6-Dichloro-4-methylmandelic acid	1803824-41-0	97%	250mg	499.20 USD	2021-05-31
Alichem	A015024207-500mg	2,6-Dichloro-4-methylmandelic acid	1803824-41-0	97%	500mg	782.40 USD	2021-05-31
Alichem	A015024207-1g	2,6-Dichloro-4-methylmandelic acid	1803824-41-0	97%	1g	1,534.70 USD	2021-05-31